molecular formula C17H20N2O5 B10865006 methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

Cat. No.: B10865006
M. Wt: 332.4 g/mol
InChI Key: DREBXBZSDLRMNK-WJDWOHSUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is a chemical compound with the following properties:

Preparation Methods

This compound can be synthesized through a three-component reaction involving 3-methyl-1-phenyl-5-pyrazolone and various benzaldehydes. Sodium acetate catalyzes the reaction at room temperature, yielding 4,4ʹ-(arylmethylene)bis(1H-pyrazol-5-ols) derivatives . Industrial production methods may involve modifications for scale-up and efficiency.

Chemical Reactions Analysis

The compound can undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are specific to the desired transformation. Major products formed depend on the substituents and reaction conditions.

Scientific Research Applications

The compound finds applications in:

    Chemistry: As a building block for the synthesis of more complex molecules.

    Biology: Investigating its interactions with biological targets.

    Medicine: Potential therapeutic applications, especially in cancer treatment.

    Industry: Used in the development of novel materials or pharmaceuticals.

Mechanism of Action

The compound likely exerts its effects through specific molecular targets and pathways. Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

While methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is unique in its structure, it shares similarities with other pyrazole derivatives. These include compounds approved for cancer treatment (see Fig. 1 in the research article ).

Properties

Molecular Formula

C17H20N2O5

Molecular Weight

332.4 g/mol

IUPAC Name

methyl 2-[(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxopyrazol-3-yl]acetate

InChI

InChI=1S/C17H20N2O5/c1-5-24-11(2)16-14(10-15(20)23-4)18-19(17(16)21)12-6-8-13(22-3)9-7-12/h6-9H,5,10H2,1-4H3/b16-11-

InChI Key

DREBXBZSDLRMNK-WJDWOHSUSA-N

Isomeric SMILES

CCO/C(=C\1/C(=NN(C1=O)C2=CC=C(C=C2)OC)CC(=O)OC)/C

Canonical SMILES

CCOC(=C1C(=NN(C1=O)C2=CC=C(C=C2)OC)CC(=O)OC)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.